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Compound of Interest

Compound Name: Bis(4-octylphenyl)amine

Cat. No.: B7822064

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Bis(4-
octylphenyl)amine as a highly effective antioxidant for the stabilization of various rubber and
elastomer compounds. Detailed experimental protocols are included to facilitate the evaluation
of its performance.

Introduction

Bis(4-octylphenyl)amine, also known as dioctyldiphenylamine (ODPA), is a potent aromatic
amine antioxidant widely utilized in the rubber industry.[1] Its primary function is to protect
vulcanized rubber and elastomers from degradation caused by thermal and oxidative stress,
thereby extending the service life of rubber products.[1] It is particularly effective in natural
rubber (NR), styrene-butadiene rubber (SBR), nitrile rubber (NBR), and chloroprene rubber
(CR).[2] The antioxidant action of Bis(4-octylphenyl)amine stems from its ability to act as a
free radical scavenger, interrupting the auto-oxidation chain reactions that lead to the
deterioration of the polymer's mechanical properties.[3]

Applications

Bis(4-octylphenyl)amine is incorporated into a wide array of rubber products, including:

e Tires and inner tubes
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Industrial hoses and belts

Cables and wire insulation

Seals and gaskets

Footwear

Adhesives and lubricants[2]

Mechanism of Action: Free Radical Scavenging

The degradation of rubber, particularly unsaturated elastomers like natural rubber, is primarily a
free-radical chain reaction initiated by heat, oxygen, and ozone. This process leads to chain
scission and cross-linking, resulting in the loss of desirable physical properties such as
elasticity and strength.

Bis(4-octylphenyl)amine functions as a chain-breaking antioxidant. The secondary amine
group (-NH-) in its structure can donate a hydrogen atom to reactive peroxy radicals (ROOe),
neutralizing them and preventing them from abstracting hydrogen from the rubber polymer
chain. The resulting antioxidant radical is stabilized by resonance and is less reactive, thus
terminating the degradation cycle.
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Figure 1: Antioxidant Intervention in Rubber Degradation
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Caption: Antioxidant Intervention in Rubber Degradation.
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Data Presentation: Performance in Natural Rubber

The following table summarizes representative data on the effect of Bis(4-octylphenyl)amine
on the mechanical properties of a typical natural rubber (NR) formulation, before and after
accelerated thermal aging.

Unaged - Aged** -

Unaged - Aged** -
Test Control (No . Control (No j
Property L With 2 phr* L With 2 phr*
Method Antioxidant Antioxidant
ODPA ODPA
) )
Tensile
Strength ASTM D412 225 23.0 12.8 19.5
(MPa)
Elongation at
ASTM D412 650 660 380 580
Break (%)
Hardness
ASTM D2240 60 61 72 65
(Shore A)
Plasticity
Retention ASTM D3194 45 85 N/A N/A
Index (%)

*phr: parts per hundred rubber **Aged for 72 hours at 100°C in a hot air oven (as per ASTM
D573)

Note: The data presented in this table is illustrative and representative of the expected
performance. Actual results will vary depending on the specific rubber formulation and
processing conditions.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the effectiveness of Bis(4-
octylphenyl)amine in rubber stabilization.

Rubber Compounding and Vulcanization
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1. Mastication of
Natural Rubber

2. Addition of Ingredients
(ZnO, Stearic Acid, ODPA)

3. Addition of Filler
(Carbon Black)

4. Addition of Curatives
(Sulfur, Accelerator)

5. Homogenization
on Two-Roll Mill

6. Vulcanization
(Compression Molding)

7. Sample Testing

Figure 2: Rubber Compounding and Vulcanization Workflow

Click to download full resolution via product page

Caption: Rubber Compounding and Vulcanization Workflow.
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Objective: To prepare vulcanized rubber sheets with and without Bis(4-octylphenyl)amine for
subsequent testing.

Equipment:

Two-roll mill

Internal mixer (optional)

Compression molding press

Analytical balance

Materials:

o Natural Rubber (SMR 20 or equivalent)

e Zinc Oxide (5 phr)

» Stearic Acid (2 phr)

o Bis(4-octylphenyl)amine (2 phr for the test compound)

e N330 Carbon Black (50 phr)

e Sulfur (2.5 phr)

e N-tert-butyl-2-benzothiazolesulfenamide (TBBS) (0.7 phr)
Procedure:

» Mastication: Masticate the natural rubber on a two-roll mill until a cohesive band is formed.
e Incorporation of Ingredients:

o Add zinc oxide and stearic acid and mix until fully dispersed.

o For the test compound, add Bis(4-octylphenyl)amine and ensure thorough mixing.
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« Filler Addition: Gradually add the carbon black, making cuts and folding the rubber to ensure
uniform dispersion.

o Curative Addition: Add the sulfur and TBBS accelerator at a lower mill temperature to prevent
scorching.

e Homogenization: Continue mixing until all ingredients are homogeneously dispersed.
¢ Sheeting Out: Sheet out the compounded rubber to the desired thickness for molding.

e Vulcanization: Compression mold the rubber sheets at a specified temperature and time
(e.g., 150°C for 20 minutes) to achieve optimal cure.

» Conditioning: Allow the vulcanized sheets to condition at room temperature for at least 24
hours before testing.

Accelerated Thermal Aging

Objective: To simulate the long-term effects of heat on the rubber samples.

Standard: Based on ASTM D573 - Standard Test Method for Rubber—Deterioration in an Air
Oven.[4]

Equipment:
e Forced-circulation hot air oven

Procedure:

Prepare dumbbell-shaped test specimens from the vulcanized rubber sheets as per ASTM
D412.[5]

Suspend the specimens in the hot air oven, ensuring they are not in contact with each other.

Set the oven temperature to the desired aging temperature (e.g., 100°C).

Age the specimens for a specified duration (e.g., 72 hours).
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 After the aging period, remove the specimens from the oven and allow them to cool to room
temperature for at least 24 hours before testing.

Evaluation of Mechanical Properties

Objective: To measure the tensile strength and elongation at break of the rubber samples
before and after aging.

Standard: Based on ASTM D412 - Standard Test Methods for Vulcanized Rubber and
Thermoplastic Elastomers—Tension.[5]

Equipment:
» Tensile testing machine with a suitable load cell and grips.
o Extensometer (optional, for precise strain measurement).

Procedure:

Use dumbbell-shaped test specimens.
» Measure the thickness and width of the narrow section of each specimen.
e Mount the specimen in the grips of the tensile testing machine.

e Apply a tensile load at a constant rate of crosshead displacement (e.g., 500 mm/min) until
the specimen ruptures.

o Record the maximum force applied (for tensile strength calculation) and the elongation at the
point of rupture.

o Calculate the tensile strength and elongation at break.

Plasticity Retention Index (PRI)

Objective: To assess the resistance of raw natural rubber to thermal oxidation.

Standard: Based on ASTM D3194 - Standard Test Method for Rubber from Natural Sources—
Plasticity Retention Index (PRI).[3]
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Equipment:

o Parallel plate plastometer
e Aging oven

Procedure:

e Prepare two test portions from the raw rubber sample.

Measure the initial plasticity (Po) of the first test portion using the parallel plate plastometer.

Age the second test portion in an oven at 140°C for 30 minutes.

After aging, allow the sample to cool and measure its aged plasticity (Pso).

Calculate the PRI as follows: PRI = (P30 / Po) x 100

Logical Relationships in Antioxidant Evaluation
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Figure 3: Logical Flow for Antioxidant Performance Evaluation
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Caption: Logical Flow for Antioxidant Performance Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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